Cas no 90151-50-1 (Guanidine,N-[(3-bromophenyl)methyl]-)

Guanidine, N-[(3-bromophenyl)methyl]-, is a brominated guanidine derivative with applications in organic synthesis and pharmaceutical research. Its structure features a guanidine group attached to a 3-bromobenzyl moiety, enhancing reactivity in nucleophilic substitution and coupling reactions. The bromine substituent provides a versatile handle for further functionalization, making it valuable in the development of bioactive compounds and specialty chemicals. This compound exhibits stability under standard conditions and is compatible with a range of solvents, facilitating its use in multi-step synthetic routes. Its well-defined reactivity profile makes it a useful intermediate for constructing complex molecular architectures in medicinal and materials chemistry.

Guanidine,N-[(3-bromophenyl)methyl]- structure

90151-50-1 structure

Product Name:Guanidine,N-[(3-bromophenyl)methyl]-

CAS No:90151-50-1

MF:C₈H₁₂BrN₃O₄S

MW:326.167579650879

CID:807185

PubChem ID:44891088

Update Time:2025-06-07

Guanidine,N-[(3-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

- Guanidine,N-[(3-bromophenyl)methyl]-
- 3-Bromobenzyl-guanidine hemisulfate
- 3-BROMOBENZYLGUANIDINIUM SULFATE
- 3-BroMo-benzyl-guanidiniuM-sulfate
- 3-BROMOBENZYL-GUANIDINE HEMISULFATE,M-BBG
- 3-BROMOBENZYLGUANIDINIUM HEMISULPHATE
- 3-BROMOBENZYLGUANIDINIUM SULPHATE
- M-BBG
- 3-Bromobenzylguanidiniumsulfate
- 1215575-90-8
- 2-[(3-bromophenyl)methyl]guanidine;sulfuric acid
- 2-[(3-bromophenyl)methyl]guanidine; sulfuric acid
- 1-(3-bromobenzyl)guanidine sulfate
- MFCD00040820
- A843457
- 90151-50-1
- 3-Bromo-benzyl-guanidinium sulfate (1:1)
- Inchi： 1S/C8H10BrN3.H2O4S/c9-7-3-1-2-6(4-7)5-12-8(10)11;1-5(2,3)4/h1-4H,5H2,(H4,10,11,12);(H2,1,2,3,4)
- InChI Key： JKFZDMLFJVXWBF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C/N=C(\N)/N.S(=O)(=O)(O)O

Computed Properties

Exact Mass: 324.97300
Monoisotopic Mass: 324.97319g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 147Å²

Experimental Properties

Melting Point: 174-175°C (dec.)
PSA: 144.88000
LogP: 3.05110

Guanidine,N-[(3-bromophenyl)methyl]- Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Guanidine,N-[(3-bromophenyl)methyl]- Pricemore >>

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